3-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-1-(3,4,5-trimethoxyphenyl)pyrrolidine-2,5-dione

• Molecular Formula: C24H28N2O7
• Molecular Weight: 456.5 g/mol
• IUPAC Name: 3-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-1-(3,4,5-trimethoxyphenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C24H28N2O7/c1-29-18-8-14-6-7-25(13-15(14)9-19(18)30-2)17-12-22(27)26(24(17)28)16-10-20(31-3)23(33-5)21(11-16)32-4/h8-11,17H,6-7,12-13H2,1-5H3
• InChI Key: ZWXBPUOMKREOHB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)N2C(=O)CC(C2=O)N3CCC4=CC(=C(C=C4C3)OC)OC

Description

This compound is a heterocyclic organic molecule featuring a pyrrolidine-2,5-dione core substituted with a 6,7-dimethoxy-3,4-dihydroisoquinoline moiety and a 3,4,5-trimethoxyphenyl group.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Core Structure	Substituents	Molecular Weight (g/mol)	Key Properties/Applications	Evidence Source
3-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-1-(3,4,5-trimethoxyphenyl)pyrrolidine-2,5-dione	Pyrrolidine-2,5-dione	6,7-Dimethoxy-isoquinoline, 3,4,5-Trimethoxyphenyl	~463.5 (estimated)	Hypothesized enzyme inhibition
3-(3,4-dihydro-2(1H)-isoquinolinyl)-1-(4-methylphenyl)-2,5-pyrrolidinedione	Pyrrolidine-2,5-dione	3,4-Dihydroisoquinoline, 4-Methylphenyl	320.385	Research chemical (unvalidated)
6-(2,3-Dihydro-1,4-benzodioxin-5-yl)-N-[3-[(dimethylamino)methyl]phenyl]-2-methoxy-pyridin-3-amine	Pyridine-3-amine	2,3-Dihydrobenzodioxin, Dimethylaminomethylphenyl	391.46	Research use (non-medical)
Diethyl 8-cyano-7-(4-nitrophenyl)-2-oxo-3-phenethyl-1,2,3,7-tetrahydroimidazo[1,2-a]pyridine-5,6-dicarboxylate	Tetrahydroimidazo[1,2-a]pyridine	Nitrophenyl, Phenethyl, Cyano	~560 (estimated)	Synthetic intermediate

Key Observations

Structural Diversity: The target compound’s methoxy-rich aromatic systems contrast with simpler methyl or nitro groups in analogs (e.g., ). Methoxy groups enhance lipophilicity and may improve membrane permeability but could reduce solubility .

Bioavailability Predictors: Per , the target compound’s high polar surface area (due to methoxy and amide groups) may limit oral bioavailability compared to analogs like the pyridine-3-amine derivative (), which has fewer hydrogen-bond donors/acceptors. Rotatable bond count (~10–12 estimated) aligns with the threshold for acceptable bioavailability in rats , though steric hindrance from bulky substituents could impede permeation.

Synthetic and Functional Implications: Unlike the tetrahydroimidazo[1,2-a]pyridine derivative (), the target compound lacks electron-withdrawing groups (e.g., nitro or cyano), suggesting divergent reactivity in biological systems.

Research Findings and Limitations

• Gaps in Data : Direct pharmacological studies for the target compound are unavailable in the provided evidence. Its comparison relies on structural extrapolation and established trends for methoxy-substituted compounds.